Cas no 2680737-99-7 (1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid
• CAS No: 2680737-99-7
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 6386540
• PubChem ID: 165914874
• Update Time: 2025-05-26

1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285720
• 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid
• 2680737-99-7

• Inchi： 1S/C13H17N3O4/c1-2-6-20-13(19)15-5-3-4-11(9-15)16-8-10(7-14-16)12(17)18/h2,7-8,11H,1,3-6,9H2,(H,17,18)
• InChI Key： HSECFUBKHDIPPO-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCC(C1)N1C=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid

Introduction to 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid (CAS No. 2680737-99-7)

1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2680737-99-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates multiple functional groups, including a pyrazole core, a piperidine moiety, and an ester linkage, which collectively contribute to its unique chemical and pharmacological properties.

The pyrazole ring is a pivotal feature in this compound, known for its ability to interact with various biological targets due to its aromaticity and electron-rich nature. Pyrazole derivatives have been extensively studied for their potential in medicinal chemistry, particularly as scaffolds for developing drugs targeting inflammatory diseases, infectious agents, and even cancer. The presence of the piperidine group further enhances the compound's pharmacological profile by introducing lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most striking aspects of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid is the ester functionality at the propenyl position. This ester group not only contributes to the molecule's solubility but also serves as a versatile handle for further chemical modifications. In drug development, such functional groups are often exploited to improve pharmacokinetic properties or to facilitate conjugation with other bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the pyrazole-piperidine hybrid structure may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. Additionally, the compound's ability to modulate ion channels or receptors has been explored, particularly in the context of neurological disorders.

The synthesis of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, condensation processes, and protection-deprotection strategies to ensure regioselectivity and yield optimization. The use of advanced catalytic systems has also been reported to enhance reaction efficiency and minimize byproduct formation.

In vitro studies have begun to unravel the pharmacological potential of this compound. Preliminary data indicate that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and chemokines. Furthermore, its interaction with cellular pathways involved in apoptosis and cell proliferation has been investigated, raising intriguing possibilities for therapeutic applications in oncology. The compound's stability under physiological conditions also makes it a promising candidate for further preclinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation process for compounds like 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid. Predictive models have been developed to assess its potential toxicity, pharmacokinetic behavior, and target specificity, thereby streamlining the lead optimization process. These computational tools have complemented traditional experimental approaches, allowing researchers to prioritize compounds based on both structural features and predicted biological activity.

Future research directions for this molecule include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Additionally, investigating its efficacy in animal models will provide valuable insights into its therapeutic potential and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these investigations forward.

The versatility of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-pyrazole-4-carboxylic acid extends beyond its direct application as a drug candidate; it serves as a valuable building block for generating novel analogs with tailored properties. By modifying specific functional groups or introducing additional moieties, chemists can explore new chemical space while retaining key pharmacophoric elements that contribute to biological activity.

In conclusion, 2680737 -99 -7, as represented by 2680737 -99 -7, represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological profile. The combination of computational insights, synthetic innovation, and preclinical data underscores its potential as a therapeutic agent or intermediate in drug development pipelines. As research progresses, 2680737 -99 -7, will continue to be a focal point for scientists seeking novel solutions in healthcare.